Cas no 102408-25-3 (2-Amino-1-methylimidazo4,5-fquinoline)

• Product Name: 2-Amino-1-methylimidazo4,5-fquinoline
• CAS No: 102408-25-3
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 185807
• PubChem ID: 114988
• Update Time: 2025-04-19

2-Amino-1-methylimidazo4,5-fquinoline Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-f]quinolin-2-amine,1-methyl-
• 2-Amino-1-methylimidazo[4,5-f]quinoline
• 2-AMINO-1-METHYL-3H-IMIDAZO[4,5-F]QUINOLINE
• DTXSID20907481
• CCRIS 4369
• Iso-IQ
• FT-0611010
• Q27889497
• 1-Methyl-1,3-dihydro-2H-imidazo[4,5-f]quinolin-2-imine
• 1-methylimidazo[4,5-f]quinolin-2-amine
• 102408-25-3
• 1-METHYL-1H-IMIDAZO(4,5-F)QUINOLIN-2-AMINE
• 2-Amino-1-methylimidazo(4,5-f)quinoline
• 1-methyl-1H-imidazo[4,5-f]quinolin-2-amine
• 8D168622DN
• UNII-8D168622DN
• 1H-Imidazo(4,5-f)quinoline, 2-amino-1-methyl-
• 2-AMINO-1-METHYL-3H-IMIDAZO[4,5-F[QUINOLINE
• 1H-Imidazo[4,5-f]quinolin-2-amine, 1-methyl-
• IsoIQ
• 1H-Imidazo(4,5-f)quinolin-2-amine, 1-methyl-
• 2-Amino-1-methylimidazo4,5-fquinoline

• Inchi： 1S/C11H10N4/c1-15-10-7-3-2-6-13-8(7)4-5-9(10)14-11(15)12/h2-6H,1H3,(H2,12,14)
• InChI Key： OVQPXFFZKPEXMR-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2=CC=C3C(C=CC=N3)=C12

Computed Properties

• Exact Mass: 198.09100
• Monoisotopic Mass: 198.090546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7

Experimental Properties

• Density: 1.41
• Melting Point: 315
• Boiling Point: 458.7°C at 760 mmHg
• Flash Point: 231.2°C
• Refractive Index: 1.754
• PSA: 56.73000
• LogP: 2.28490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives